![molecular formula C19H24N4OS B5645376 N-ethyl-5-({4-[(3-methylphenyl)thio]-1-piperidinyl}carbonyl)-2-pyrimidinamine](/img/structure/B5645376.png)
N-ethyl-5-({4-[(3-methylphenyl)thio]-1-piperidinyl}carbonyl)-2-pyrimidinamine
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves complex chemical reactions. For example, the carbon-14 labelled compound of a related molecule was synthesized for metabolism and distribution studies in test animals, starting from commercially available precursors through a modified Hantzsch synthesis, achieving an overall radiochemical yield of 23.7% (Tada et al., 1989). This highlights the complex steps involved in synthesizing compounds for research purposes.
Molecular Structure Analysis
The molecular and crystal structures of related compounds, like 1-methyl-2-Oxo-3-acetoxy-4-hydroxy-4-(Phenyl)piperidine, were determined by X-ray diffraction analysis, emphasizing the role of hydrogen bonds in molecular packing (Kuleshova & Khrustalev, 2000). This underlines the importance of understanding the geometric and electronic structure of compounds for predicting their chemical behavior.
Chemical Reactions and Properties
Chemical reactions involving related compounds can lead to the formation of various derivatives. For example, the reaction of ethyl N-(6-ethoxycarbonyl-2-methyl-thiothieno[2,3-d]pyrimidin-5-yl)formimidate with alkyl- and arylhydrazines led to modified thieno[2,3-d]pyrimidines, showcasing the reactivity and versatility of pyrimidine-based compounds (Tumkevičius, 1994).
Physical Properties Analysis
The synthesis and characterization of compounds often reveal their physical properties, such as solubility, melting points, and crystal structure. These properties are crucial for understanding the potential applications and handling of the compound.
Chemical Properties Analysis
Chemical properties, including reactivity with other substances, stability under various conditions, and functional group behavior, are essential for designing experiments and predicting reaction outcomes. For instance, the Rhodium-Catalyzed Reaction of N-(2-Pyridinyl)piperazines with CO and Ethylene exemplifies novel carbonylation reactions at a C−H bond, showcasing the complex chemical behavior of pyridine-containing compounds (Ishii et al., 1997).
properties
IUPAC Name |
[2-(ethylamino)pyrimidin-5-yl]-[4-(3-methylphenyl)sulfanylpiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4OS/c1-3-20-19-21-12-15(13-22-19)18(24)23-9-7-16(8-10-23)25-17-6-4-5-14(2)11-17/h4-6,11-13,16H,3,7-10H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSXCGROUKOGNEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=N1)C(=O)N2CCC(CC2)SC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-5-({4-[(3-methylphenyl)thio]-1-piperidinyl}carbonyl)-2-pyrimidinamine |
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